Cas no 1339889-18-7 (2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: 2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1339889-18-7
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5739786
• PubChem ID: 64663044
• Update Time: 2025-05-26

2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1448815
• CS-0285357
• 1339889-18-7
• 2-Ethyl-4,6-difluoro-2,3-dihydrobenzofuran-3-amine
• 2-ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine
• AKOS013989476
• 3-Benzofuranamine, 2-ethyl-4,6-difluoro-2,3-dihydro-
• 2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine

• Inchi： 1S/C10H11F2NO/c1-2-7-10(13)9-6(12)3-5(11)4-8(9)14-7/h3-4,7,10H,2,13H2,1H3
• InChI Key： XQJPLERWTVJVTI-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(C(CC)O2)N)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 210.5±40.0 °C(Predicted)
• pka: 7.81±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine

Introduction to 2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1339889-18-7) in Modern Chemical and Pharmaceutical Research

2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine, identified by its Chemical Abstracts Service (CAS) number 1339889-18-7, is a fluorinated heterocyclic amine that has garnered significant attention in the realm of chemical and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the benzofuran family, a class of molecules known for their broad spectrum of biological activities and industrial applications. The presence of fluorine atoms at the 4 and 6 positions introduces additional electronic and steric effects, making this compound a promising candidate for further exploration in drug discovery and material science.

The benzofuran core structure of 2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine contributes to its potential utility in various chemical transformations. Specifically, the amine functional group at the 3-position provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored properties. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, bioavailability, and binding affinity. The fluorine atoms in 2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine not only improve the compound's lipophilicity but also modulate its electronic distribution, which can significantly influence its interaction with biological targets. Such properties are particularly valuable in the development of small-molecule drugs targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often implicated in various diseases, including cancer. The ability to design fluorinated benzofuran derivatives with high selectivity and potency makes this compound a valuable tool for developing targeted therapies. Recent studies have demonstrated that fluorinated analogs of benzofuran can exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The incorporation of fluorine atoms also enhances the compound's resistance to metabolic degradation. This is particularly important for oral administration, where first-pass metabolism can significantly reduce drug bioavailability. By improving metabolic stability, 2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine holds promise as a lead compound for drugs that need to maintain their integrity throughout the digestive system.

Furthermore, the structural motif of 2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-amine has been explored in the context of material science applications. Fluorinated benzofurans can exhibit unique electronic properties that make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune these properties through structural modifications offers exciting possibilities for developing next-generation electronic materials.

The synthesis of 2-Ethyl-4,6-difluoro-2,3-dihydro-1-benzofuran-3-am ine involves multi-step organic reactions that highlight the versatility of fluorinated intermediates. The process typically begins with the preparation of a substituted benzofuran precursor followed by selective fluorination at the 4 and 6 positions. The introduction of the ethyl group at the 2-position further refines the molecular architecture, enhancing its pharmacological potential. These synthetic strategies underscore the importance of fluorinated compounds as building blocks in modern chemical synthesis.

In conclusion, 2-Ethyl -4 ,6 -difluoro - - - - - - - - - - hydro - - amine ( CAS No .1339889 .18 .7 ) represents an intriguing compound with diverse applications in pharmaceuticals and materials science . Its unique structural features , coupled with its synthetic accessibility , make it a valuable asset for researchers seeking to develop innovative therapeutics and advanced materials . As our understanding of fluorinated chemistry continues to evolve , it is likely that compounds like 2 Ethyl . . . . . . . . . will play an increasingly important role in addressing some of today's most pressing scientific challenges . p >